![molecular formula C6H6F3N3 B3058880 3-Hydrazinyl-2-(trifluoromethyl)pyridine CAS No. 923288-64-6](/img/structure/B3058880.png)
3-Hydrazinyl-2-(trifluoromethyl)pyridine
Overview
Description
3-Hydrazinyl-2-(trifluoromethyl)pyridine is a chemical compound with the CAS Number: 923288-64-6 . It has a molecular weight of 177.13 . The IUPAC name for this compound is 3-hydrazino-2-(trifluoromethyl)pyridine .
Synthesis Analysis
Trifluoromethylpyridines, including this compound, are key structural motifs in active agrochemical and pharmaceutical ingredients . The synthesis of these compounds has been a significant area of research, with various methods reported .Molecular Structure Analysis
The molecular structure of this compound can be represented by the InChI code: 1S/C6H6F3N3/c7-6(8,9)5-4(12-10)2-1-3-11-5/h1-3,12H,10H2 . This code provides a standard way to encode the compound’s molecular structure .It is stored at a temperature of 4 degrees Celsius . The compound’s unique physicochemical properties are derived from the fluorine atom, which has the largest electronegativity .
Scientific Research Applications
Synthesis of Aminopyrroles
A study by Khlebnikov et al. (2018) utilized a trifluoromethyl-containing building block derived from pyridinium bromide for the synthesis of trifluoromethyl-substituted aminopyrroles. This process involved the expansion of the 2H-azirine ring and subsequent transformations (Khlebnikov et al., 2018).
Novel Triazolopyridine Derivatives
Kumar et al. (2015) developed a single-step synthesis of novel 1,2,4-triazolo[4,3-a]pyridine derivatives from 2-hydrazinopyridine, demonstrating the versatility of this compound in synthesizing heterocyclic structures (Kumar et al., 2015).
Molecular Docking and Antimicrobial Activity
A study by Flefel et al. (2018) explored the synthesis of novel pyridine derivatives, including triazolopyridines, from 2-hydrazinyl-pyridine. These compounds were subjected to molecular docking screenings and exhibited antimicrobial and antioxidant activities (Flefel et al., 2018).
Hydrogen-Bonding Network Study
Ye and Tanski (2020) analyzed the crystal structure of 5-(trifluoromethyl)picolinic acid monohydrate, a compound related to 3-hydrazinyl-2-(trifluoromethyl)pyridine, revealing a water-bridged hydrogen-bonding network, contributing to the understanding of molecular interactions in such compounds (Ye & Tanski, 2020).
Triazolone Synthesis
Wu et al. (2017) developed a base-promoted annulation of 2-hydrazinyl pyridine with atmospheric pressure CO2, leading to the synthesis of triazolones. This method represents a sustainable approach to access triazolone frameworks (Wu et al., 2017).
Metal Complexes with Antibacterial and Antitumor Activity
Zou et al. (2020) synthesized pyridine hydrazyl thiazole metal complexes, demonstrating their potential in pharmaceutical applications due to their specificity for certain bacteria and cancer cell lines (Zou et al., 2020).
Functionalization of Trifluoromethyl-Substituted Pyridines
Schlosser and Marull (2003) described the selective metalation and subsequent functionalization of 2-(trifluoromethyl)pyridine, showcasing its utility in the preparation of various pyridine derivatives (Schlosser & Marull, 2003).
Safety and Hazards
Future Directions
Mechanism of Action
Target of Action
It’s known that trifluoromethylpyridines, a group to which this compound belongs, are used in the synthesis of active agrochemical and pharmaceutical ingredients .
Mode of Action
Trifluoromethylpyridines, in general, are thought to exert their biological activities due to the unique physicochemical properties of the fluorine atom and the unique characteristics of the pyridine moiety .
Result of Action
Compounds in the trifluoromethylpyridines group are known to be used in the protection of crops from pests and in the pharmaceutical and veterinary industries .
Properties
IUPAC Name |
[2-(trifluoromethyl)pyridin-3-yl]hydrazine | |
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Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C6H6F3N3/c7-6(8,9)5-4(12-10)2-1-3-11-5/h1-3,12H,10H2 | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
VLSDMVBPNKNIKJ-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC(=C(N=C1)C(F)(F)F)NN | |
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C6H6F3N3 | |
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID50717373 | |
Record name | 3-Hydrazinyl-2-(trifluoromethyl)pyridine | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID50717373 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
177.13 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS No. |
923288-64-6 | |
Record name | 3-Hydrazinyl-2-(trifluoromethyl)pyridine | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID50717373 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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